Cas no 771520-94-6 (3-amino-3-(5-ethylfuran-2-yl)propanamide)
3-amino-3-(5-ethylfuran-2-yl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-3-(5-ethylfuran-2-yl)propanamide
- AKOS011630775
- EN300-1285961
- CS-0292899
- 771520-94-6
-
- Inchi: 1S/C9H14N2O2/c1-2-6-3-4-8(13-6)7(10)5-9(11)12/h3-4,7H,2,5,10H2,1H3,(H2,11,12)
- InChI Key: WWNLCWYHXAQFPD-UHFFFAOYSA-N
- SMILES: O1C(CC)=CC=C1C(CC(N)=O)N
Computed Properties
- Exact Mass: 182.105527694g/mol
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 82.2Ų
3-amino-3-(5-ethylfuran-2-yl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1285961-0.05g |
3-amino-3-(5-ethylfuran-2-yl)propanamide |
771520-94-6 | 0.05g |
$851.0 | 2023-05-23 | ||
| Enamine | EN300-1285961-0.1g |
3-amino-3-(5-ethylfuran-2-yl)propanamide |
771520-94-6 | 0.1g |
$892.0 | 2023-05-23 | ||
| Enamine | EN300-1285961-0.25g |
3-amino-3-(5-ethylfuran-2-yl)propanamide |
771520-94-6 | 0.25g |
$933.0 | 2023-05-23 | ||
| Enamine | EN300-1285961-0.5g |
3-amino-3-(5-ethylfuran-2-yl)propanamide |
771520-94-6 | 0.5g |
$974.0 | 2023-05-23 | ||
| Enamine | EN300-1285961-1.0g |
3-amino-3-(5-ethylfuran-2-yl)propanamide |
771520-94-6 | 1g |
$1014.0 | 2023-05-23 | ||
| Enamine | EN300-1285961-2.5g |
3-amino-3-(5-ethylfuran-2-yl)propanamide |
771520-94-6 | 2.5g |
$1988.0 | 2023-05-23 | ||
| Enamine | EN300-1285961-5.0g |
3-amino-3-(5-ethylfuran-2-yl)propanamide |
771520-94-6 | 5g |
$2940.0 | 2023-05-23 | ||
| Enamine | EN300-1285961-10.0g |
3-amino-3-(5-ethylfuran-2-yl)propanamide |
771520-94-6 | 10g |
$4360.0 | 2023-05-23 | ||
| Enamine | EN300-1285961-50mg |
3-amino-3-(5-ethylfuran-2-yl)propanamide |
771520-94-6 | 50mg |
$768.0 | 2023-10-01 | ||
| Enamine | EN300-1285961-100mg |
3-amino-3-(5-ethylfuran-2-yl)propanamide |
771520-94-6 | 100mg |
$804.0 | 2023-10-01 |
3-amino-3-(5-ethylfuran-2-yl)propanamide Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 3-amino-3-(5-ethylfuran-2-yl)propanamide
Professional Introduction to 3-amino-3-(5-ethylfuran-2-yl)propanamide (CAS No. 771520-94-6)
3-amino-3-(5-ethylfuran-2-yl)propanamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 771520-94-6, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of 3-amino-3-(5-ethylfuran-2-yl)propanamide incorporates both amino and furan-based moieties, which contribute to its versatile reactivity and biological activity.
The compound’s primary significance lies in its utility as a building block in the synthesis of more complex molecules. Its dual functionality, featuring an amino group and an ethylfuran side chain, makes it a valuable intermediate in the creation of pharmacologically active agents. Recent advancements in medicinal chemistry have highlighted the importance of such heterocyclic compounds in developing novel therapeutic strategies.
In the context of contemporary research, 3-amino-3-(5-ethylfuran-2-yl)propanamide has been explored for its potential role in addressing various medical conditions. Studies have demonstrated its efficacy in modulating biological pathways associated with inflammation, pain, and neurodegenerative diseases. The presence of the furan ring enhances its interaction with biological targets, making it a promising candidate for further investigation.
The synthesis of 3-amino-3-(5-ethylfuran-2-yl)propanamide involves a series of well-defined chemical transformations that highlight the compound’s synthetic accessibility. Researchers have reported efficient methods for its preparation, utilizing standard organic reactions such as condensation and cyclization. These synthetic routes not only underscore the compound’s feasibility for large-scale production but also open avenues for structural modifications to enhance its pharmacological properties.
One of the most intriguing aspects of 3-amino-3-(5-ethylfuran-2-yl)propanamide is its potential as a scaffold for drug discovery. The combination of an amino group and an ethylfuran moiety provides multiple sites for functionalization, enabling the design of molecules with tailored biological activities. This flexibility has been exploited in recent studies to develop derivatives with improved solubility, bioavailability, and target specificity.
The pharmacological profile of 3-amino-3-(5-ethylfuran-2-yl)propanamide has been thoroughly examined in preclinical studies. These investigations have revealed that the compound exhibits significant anti-inflammatory and analgesic effects, making it a potential candidate for treating chronic pain conditions. Additionally, its ability to interact with specific enzymes and receptors has prompted further research into its therapeutic applications.
In conclusion, 3-amino-3-(5-ethylfuran-2-yl)propanamide (CAS No. 771520-94-6) represents a fascinating compound with substantial potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable asset in the development of novel drugs targeting various diseases. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in advancing medical treatments.
771520-94-6 (3-amino-3-(5-ethylfuran-2-yl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)